Cas no 2138429-76-0 ((1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid)

• Product Name: (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid
• CAS No: 2138429-76-0
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• CID: 5921716
• PubChem ID: 96581660
• Update Time: 2025-07-15

(1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid
• EN300-736801
• rac-(1R,2R)-2-(fluoromethyl)cyclopentane-1-carboxylic acid
• 2138429-76-0

• Inchi： 1S/C7H11FO2/c8-4-5-2-1-3-6(5)7(9)10/h5-6H,1-4H2,(H,9,10)/t5-,6+/m0/s1
• InChI Key： MGOTVJGSPFSCDC-NTSWFWBYSA-N
• SMILES： FC[C@@H]1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 146.07430775g/mol
• Monoisotopic Mass: 146.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Additional information on (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid

Introduction to (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic Acid (CAS No. 2138429-76-0)

(1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 2138429-76-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopentane ring with a fluoromethyl substituent and a carboxylic acid functional group, which endow it with distinct chemical properties and reactivity profiles.

The (1R,2R)-configuration of the compound is particularly noteworthy, as it influences the compound's stereochemistry and, consequently, its biological activity and interactions with other molecules. The presence of the fluoromethyl group introduces additional complexity and reactivity, making this compound a valuable building block for the synthesis of more complex molecules with specific functionalities.

Recent research has highlighted the potential of (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid in the development of novel pharmaceuticals. For instance, studies have shown that fluorinated compounds can exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This is particularly important in drug design, where optimizing these properties can lead to more effective and safer medications.

In the context of medicinal chemistry, (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid has been explored as a precursor for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The fluoromethyl group in this compound can serve as a site for metabolic activation or deactivation, making it a versatile starting material for prodrug design.

Moreover, the cyclopentane ring structure provides a rigid framework that can influence the conformational flexibility of larger molecules. This rigidity can be advantageous in designing drugs that need to bind to specific protein targets with high affinity and selectivity. The carboxylic acid functional group also offers opportunities for further functionalization through esterification or amide formation, which can be used to fine-tune the pharmacological properties of the final product.

In addition to its applications in pharmaceuticals, (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid has shown promise in materials science. Fluorinated compounds are known for their unique physical properties, such as low surface energy and high thermal stability. These properties make them suitable for use in various applications, including coatings, lubricants, and polymers. The cyclopentane ring structure can also contribute to the mechanical strength and durability of materials derived from this compound.

Recent advancements in synthetic methods have made it possible to produce (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid with high purity and yield. These methods often involve catalytic reactions that selectively introduce the fluoromethyl group into the cyclopentane ring while maintaining the desired stereochemistry. The development of these synthetic routes has not only improved the accessibility of this compound but also expanded its potential applications.

The environmental impact of (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid is another important consideration. Fluorinated compounds have raised concerns due to their persistence in the environment and potential toxicity. However, ongoing research is focused on developing more sustainable and environmentally friendly synthetic methods that minimize these risks. Additionally, efforts are being made to understand the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications.

In conclusion, (1R,2R)-2-(Fluoromethyl)cyclopentane-1-carboxylic acid (CAS No. 2138429-76-0) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive building block for the synthesis of more complex molecules with specific functionalities. As research continues to advance our understanding of this compound's behavior and applications, it is likely to play an increasingly important role in various scientific and industrial fields.